3-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-5-amine

• IUPAC Name: 3-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C12H12N2O/c13-12-7-11(14-15-12)10-5-4-8-2-1-3-9(8)6-10/h4-7H,1-3,13H2
• InChI Key: DTDNADPDZXJANA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C3=NOC(=C3)N
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• CAS No.: 1020955-13-8

Description

The compound “3-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-5-amine” is a complex organic molecule. Unfortunately, there’s limited information available about this specific compound.

Scientific Research Applications

Importance of Oxazoles in Medicinal Chemistry

Oxazoles, like 3-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-5-amine, are pivotal in medicinal chemistry. Their presence in pharmacologically active compounds makes them valuable for drug design and development. Oxazole derivatives have demonstrated effectiveness across a spectrum of pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory agents. Their chemical structure allows for diverse substitution, making these derivatives versatile scaffolds for therapeutic agents. Particularly, their interaction with enzymes and receptors related to diseases showcases the potential of oxazole-containing compounds in therapeutic applications (Kaur et al., 2018).

Synthesis and Applications in Organic Chemistry

The synthesis of compounds like this compound involves complex reactions and can serve as intermediates in the production of a variety of chemicals. Cyclic imines, closely related to oxazoles, are used in Ugi-type reactions to create peptide moieties connected to N-heterocyclic motifs, found in many natural products and pharmaceutical compounds. This signifies the compound's role in the synthesis of biologically active molecules, potentially leading to advancements in drug discovery and development (Nazeri et al., 2020).

Role in Advanced Oxidation Processes

Advanced oxidation processes (AOPs) are crucial for degrading nitrogen-containing compounds, which are resistant to conventional degradation methods. Amines, closely related to oxazoles, play a significant role in AOPs, showcasing the importance of this compound and its derivatives in improving the efficacy of treatments for nitrogen-containing compounds. This highlights the compound's potential contribution to environmental conservation and public health (Bhat & Gogate, 2021).

Future Directions

The future directions for research on “3-(2,3-dihydro-1H-inden-5-yl)-1,2-oxazol-5-amine” could include elucidating its synthesis process, determining its molecular structure, studying its chemical reactions, understanding its mechanism of action, and assessing its physical and chemical properties. Safety and hazard assessments would also be crucial for handling this compound.